Cas no 126826-73-1 (Benzenesulfonamide,N-(1-methyl-2-pyrrolidinylidene)-4-[(1-methyl-2-pyrrolidinylidene)amino]-)

Benzenesulfonamide,N-(1-methyl-2-pyrrolidinylidene)-4-[(1-methyl-2-pyrrolidinylidene)amino]- structure
126826-73-1 structure
Product Name:Benzenesulfonamide,N-(1-methyl-2-pyrrolidinylidene)-4-[(1-methyl-2-pyrrolidinylidene)amino]-
CAS No:126826-73-1
MF:C16H22N4O2S
MW:334.436481952667
CID:172751
PubChem ID:9589300
Update Time:2025-04-19

Benzenesulfonamide,N-(1-methyl-2-pyrrolidinylidene)-4-[(1-methyl-2-pyrrolidinylidene)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-(1-methyl-2-pyrrolidinylidene)-4-[(1-methyl-2-pyrrolidinylidene)amino]-
    • (NZ)-N-(1-methylpyrrolidin-2-ylidene)-4-[(1-methylpyrrolidin-2-ylidene )amino]benzenesulfonamide
    • N-(1-methylpyrrolidin-2-ylidene)-4-[(1-methylpyrrolidin-2-ylidene)amino]benzenesulfonamide
    • Benzenesulfonamide, N-(1-methyl-2-pyrrolidinylidene)-4-((1-methyl-2-pyrrolidinylidene)amino)-
    • N-(1-Methyl-2-pyrrolidinylidene)-4-((1-methyl-2-pyrrolidinylidene)amino)benzenesulfonamide
    • N,N-Bis(1-methyl-2-pyrrolidinylidene)sulfanilamide
    • N-[(2Z)-1-methylpyrrolidin-2-ylidene]-4-{[(2E)-1-methylpyrrolidin-2-ylidene]amino}benzenesulfonamide
    • 126826-73-1
    • (NZ)-N-(1-methylpyrrolidin-2-ylidene)-4-[(1-methylpyrrolidin-2-ylidene)amino]benzenesulfonamide
    • N-(1-Methylpyrrolidin-2-ylidene)-4-((1-methylpyrrolidin-2-ylidene)amino)benzenesulfonamide
    • Inchi: 1S/C16H22N4O2S/c1-19-11-3-5-15(19)17-13-7-9-14(10-8-13)23(21,22)18-16-6-4-12-20(16)2/h7-10H,3-6,11-12H2,1-2H3/b17-15+,18-16-
    • InChI Key: PATMDZCYMFAZSK-LINYASERSA-N
    • SMILES: S(C1C=CC(=CC=1)/N=C1\CCCN\1C)(/N=C1/CCCN/1C)(=O)=O

Computed Properties

  • Exact Mass: 334.146
  • Monoisotopic Mass: 334.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 586
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.9
  • Topological Polar Surface Area: 73.7Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 496.3°Cat760mmHg
  • Flash Point: 253.9°C
  • Refractive Index: 1.644
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